Cas no 91719-85-6 (3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid)

• Product Name: 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid
• CAS No: 91719-85-6
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 814665
• PubChem ID: 7064066
• Update Time: 2025-11-01

3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2-propanoicacid, 4-amino-6-(phenylamino)-
• 3-(4-amino-6-anilino-1,3,5-triazin-2-yl)propanoic acid
• 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid
• 3-(4-Amino-6-(phenylamino)-1,3,5-triazin-2-yl)propanoicacid
• 91719-85-6
• 3-(4-Amino-6-(phenylamino)-1,3,5-triazin-2-yl)propanoic acid
• Z99600476
• AKOS027380086
• 3-[4-amino-6-(phenylamino)-1,3,5-triazin-2-yl]propanoic acid
• 3-(4-AMINO-6-ANILINO-1,3,5-TRIAZIN-2-YL)PROPANOICACID
• DTXSID10427704
• EN300-15136
• HMS1741D15

• Inchi： 1S/C12H13N5O2/c13-11-15-9(6-7-10(18)19)16-12(17-11)14-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,18,19)(H3,13,14,15,16,17)
• InChI Key： YHFYRDPSKOMPRH-UHFFFAOYSA-N
• SMILES： OC(CCC1N=C(N)N=C(N=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.0991
• Monoisotopic Mass: 258.0991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 585°C at 760 mmHg
• Flash Point: 307.6°C

Additional information on 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid

3-4-Amino-6-(Phenylamino)-1,3,5-Triazin-2-ylpropanoic Acid (CAS No. 91719-85-6): A Comprehensive Overview

3-4-Amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid (CAS No. 91719-85-6) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of triazines, which are known for their diverse applications in various industries, including agriculture, materials science, and pharmaceuticals.

The molecular structure of 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid is characterized by a triazine ring substituted with an amino group, a phenylamino group, and a propanoic acid moiety. This combination of functional groups imparts the compound with distinct chemical properties and reactivity profiles. The presence of the amino and carboxylic acid groups makes it a versatile building block for the synthesis of more complex molecules, while the triazine ring provides stability and potential bioactivity.

Recent studies have explored the biological activities of 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid. One notable area of research is its potential as an anticancer agent. Triazines have been widely studied for their antitumor properties due to their ability to interact with DNA and disrupt cellular processes. Research published in the Journal of Medicinal Chemistry has shown that certain triazine derivatives can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. While more studies are needed to fully understand the mechanisms involved, these findings suggest that 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid may have therapeutic potential in cancer treatment.

In addition to its anticancer properties, 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid has also been investigated for its antimicrobial activity. Triazines are known for their broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Antibiotics reported that certain triazine derivatives exhibited potent antibacterial activity against multidrug-resistant strains. This suggests that 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid could be a valuable lead compound for developing new antimicrobial agents.

The synthesis of 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of cyanuric chloride with aniline and glycine in a suitable solvent. The reaction conditions are carefully controlled to ensure high conversion rates and minimize side reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes using catalysts and solvents that reduce waste and energy consumption.

The physicochemical properties of 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid, such as solubility, melting point, and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that the compound exhibits good solubility in polar solvents like water and ethanol, making it suitable for use in aqueous solutions and formulations. Its stability under various conditions is also important for ensuring consistent performance during storage and use.

To further explore the potential applications of 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid, researchers are conducting preclinical studies to evaluate its safety and efficacy. These studies involve in vitro assays using cell lines and in vivo models to assess pharmacokinetics, pharmacodynamics, and toxicity profiles. Preliminary results have been promising, but more extensive investigations are required to validate these findings and pave the way for clinical trials.

In conclusion, 3-4-amino-6-(phenylamino)-1,3,5-triazin-2-ylpropanoic acid (CAS No. 91719-85-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique molecular structure provides a foundation for further research into its therapeutic potential as an anticancer agent and antimicrobial compound. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in pharmaceutical formulations.